![molecular formula C15H16N4O2S B2988079 3-(3,4-Dimethoxyphenyl)-6-ethylsulfanyl-[1,2,4]triazolo[4,3-b]pyridazine CAS No. 852437-21-9](/img/structure/B2988079.png)
3-(3,4-Dimethoxyphenyl)-6-ethylsulfanyl-[1,2,4]triazolo[4,3-b]pyridazine
Overview
Description
Chemical Reactions Analysis
The chemical reactions involving [1,2,4]triazolo[4,3-b]pyridazine derivatives can vary widely depending on the specific substituents present . The reactions of “3-(3,4-Dimethoxyphenyl)-6-ethylsulfanyl-[1,2,4]triazolo[4,3-b]pyridazine” would likely be influenced by the 3,4-dimethoxyphenyl and ethylsulfanyl groups.
Scientific Research Applications
Drug Design and Discovery
Compounds with the 1,2,4-triazolo[4,3-b]pyridazine structure have been studied for their potential in drug design and discovery due to their structure-activity relationship. These studies often involve in silico pharmacokinetic and molecular modeling to predict their behavior in biological systems .
Energetic Materials
The fused-triazole structure has been used to create very thermostable energetic materials. These materials are designed to be insensitive yet possess good thermal stability and detonation properties, making them suitable for applications where safety and performance are critical .
Kinase Inhibition
The triazolo[4,3-b]pyridazine scaffold has been utilized in the inhibition of kinase domains in proteins such as leucine-rich repeat kinase 2 (LRRK2), which is significant in the context of therapeutic interventions for diseases like Parkinson’s .
Sensitivity Analysis of Materials
Studies have been conducted using X-ray diffraction to understand the relationship between weak interactions in materials with a triazolo[4,3-b]pyridazine structure and their sensitivity. This research is important for designing next-generation materials with controlled properties .
Mechanism of Action
Target of Action
Compounds with similar structures, such as [1,2,4]triazolo[4,3-a]pyrazine derivatives, have shown antibacterial activities against both gram-positive staphylococcus aureus and gram-negative escherichia coli strains . Other related compounds have been reported to inhibit c-Met kinase , a protein that plays a crucial role in cellular growth, survival, and migration .
Mode of Action
For instance, some [1,2,4]triazolo[4,3-a]pyrazine derivatives have shown to inhibit c-Met kinase , which could potentially lead to the inhibition of cell proliferation and migration .
Biochemical Pathways
Inhibition of c-met kinase by related compounds could potentially affect pathways related to cell growth and migration .
Result of Action
Related compounds have shown antibacterial activities and inhibition of c-Met kinase , which could potentially lead to the inhibition of cell proliferation and migration .
Safety and Hazards
Future Directions
The [1,2,4]triazolo[4,3-b]pyridazine core structure and its derivatives have been the subject of ongoing research due to their potential applications in medicinal chemistry, as fluorescent probes, and as structural units of polymers . Future research could explore the properties and potential applications of “3-(3,4-Dimethoxyphenyl)-6-ethylsulfanyl-[1,2,4]triazolo[4,3-b]pyridazine” and similar compounds.
properties
IUPAC Name |
3-(3,4-dimethoxyphenyl)-6-ethylsulfanyl-[1,2,4]triazolo[4,3-b]pyridazine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N4O2S/c1-4-22-14-8-7-13-16-17-15(19(13)18-14)10-5-6-11(20-2)12(9-10)21-3/h5-9H,4H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BQJPTNKFKMCVSN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1=NN2C(=NN=C2C3=CC(=C(C=C3)OC)OC)C=C1 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N4O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3,4-Dimethoxyphenyl)-6-ethylsulfanyl-[1,2,4]triazolo[4,3-b]pyridazine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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